Cas no 412922-07-7 (Acetic acid,2-[[2-[(2,3-dimethylphenyl)amino]-2-oxoethyl]thio]-)

• Product Name: Acetic acid,2-[[2-[(2,3-dimethylphenyl)amino]-2-oxoethyl]thio]-
• CAS No: 412922-07-7
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 334295
• PubChem ID: 864327
• Update Time: 2025-04-19

Acetic acid,2-[[2-[(2,3-dimethylphenyl)amino]-2-oxoethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[2-[(2,3-dimethylphenyl)amino]-2-oxoethyl]thio]-
• [(2,3-DIMETHYL-PHENYLCARBAMOYL)-METHYLSULFANYL]-ACETIC ACID
• 2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanylacetate
• AC1OCX6K
• Oprea1_487339
• 2-((2-((2,3-Dimethylphenyl)amino)-2-oxoethyl)thio)acetic acid
• 2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanylacetic acid
• Oprea1_007737
• AKOS000300794
• 412922-07-7

• MDL： MFCD02743333
• Inchi： 1S/C12H15NO3S/c1-8-4-3-5-10(9(8)2)13-11(14)6-17-7-12(15)16/h3-5H,6-7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： STMRHQUTOWIYMC-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC(NC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 253.07700
• Monoisotopic Mass: 253.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Boiling Point: 465.5°Cat760mmHg
• Flash Point: 235.3°C
• PSA: 91.70000
• LogP: 2.13270

Acetic acid,2-[[2-[(2,3-dimethylphenyl)amino]-2-oxoethyl]thio]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT